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Compound of Interest

Compound Name: Sodium amide

Cat. No.: B107406

Introduction

Sodium amide (NaNHz), commonly known as sodamide, is a highly reactive inorganic
compound widely utilized in organic synthesis as a strong base.[1][2] Its utility is particularly
pronounced in deprotonation and elimination reactions, such as the synthesis of alkynes from
dihaloalkanes.[3] Commercially available samples are often gray due to trace amounts of
metallic iron from the manufacturing process, whereas the pure compound is a white,
crystalline solid.[1][2] The synthesis of sodium amide is primarily achieved through the
reaction of sodium metal with ammonia, which can be performed using either liquid or gaseous
ammonia. This guide provides an in-depth overview of the synthesis methodologies, critical
reaction parameters, and essential safety protocols for handling this hazardous but valuable
reagent.

Core Synthesis Methodologies

The production of sodium amide from sodium and ammonia can be broadly categorized into
two primary methods: the reaction in liguid ammonia at low temperatures and the reaction with
gaseous ammonia at high temperatures.

Method 1: Synthesis in Liquid Ammonia (Catalytic)

This is the most common laboratory-scale method, valued for its high efficiency and milder
conditions.[2][4] The reaction is typically conducted at the boiling point of ammonia (-33 °C) and
is facilitated by a catalyst, most commonly iron(lll) nitrate.[2][4]
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Overall Reaction: 2 Na + 2 NHs --(Fe(NOs)s catalyst)--> 2 NaNHz + Hz[5]
Experimental Protocol:

o Apparatus Setup: Assemble a three-necked flask equipped with a mechanical stirrer, a dry
ice condenser to maintain the liquid ammonia, and a gas inlet for ammonia. Ensure the
entire system is thoroughly dried and purged with an inert gas like argon or nitrogen.

 Ammonia Condensation: Cool the flask using a dry ice/acetone bath. Condense anhydrous
ammonia gas into the flask to the desired volume (e.g., 500 mL).[6]

e Catalyst Introduction: Add a small, catalytic amount of powdered iron(lll) nitrate hexahydrate
(e.g., 0.3 g) to the stirring liqguid ammonia.[1][6]

o Sodium Addition: Introduce clean sodium metal, cut into small pieces, into the solution.
Initially, a deep blue color will form due to the presence of solvated electrons as the sodium
dissolves.[5][6]

e Reaction Progression: Continue adding sodium in portions as the blue color dissipates,
indicating the formation of sodium amide. The solution will eventually turn into a gray
suspension.[1][6]

o Completion and Isolation: Once all the sodium is added and the blue color no longer
persists, the reaction is complete. The resulting sodium amide can be used in situ as a
suspension in liquid ammonia, or the ammonia can be carefully evaporated under a stream
of inert gas to yield the solid product.

o Caution: Solid sodium amide isolated by evaporating ammonia should not be stored for
extended periods, as it can form explosive compounds.[1][6]

Experimental Workflow: Liquid Ammonia Synthesis
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Diagram 1: Workflow for Sodium Amide Synthesis in Liquid Ammonia
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1. Setup & Dry Reactor
(Iron Pot, Gas Inlet/Outlet)

2. Purge with NHs Gas
(~120°C)

3. Add Clean Sodium Metal

4. Heat to Initiate Reaction
(e.g., ~200°C)

xothermic reaction

5. Control Temperature with NHs Flow
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:
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Diagram 2: Workflow for Sodium Amide Synthesis with Gaseous Ammonia
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Handling Sodium Amide
Check Solid Color
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Use Spark-Proof Tools (Met-L-X / Sand) Seek Medical Attention
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Diagram 3: Safety and Emergency Decision Flow for Sodium Amide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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